VEGFR1/Flt-1
  • Foretinib
    Foretinib
    • Cat. No.:
    • B612053
    • CAS No.:
    • 849217-64-7
    • Molecular Formula:
    • C34H34F2N4O6
    • Molecular Weight:
    • 632.7 g/mol
    Description
    Foretinib is a quinoline substituted by 2-fluoro-4-[({1-[(4-fluorophenyl)carbamoyl]cyclopropyl}carbonyl)amino]phenoxy, methoxy, and 3-(morpholin-4-yl)propoxy groups at positions 4, 6 and 7, respectively. It is a...
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  • Tki258
    Tki258
    • Cat. No.:
    • B1663059
    • CAS No.:
    • 915769-50-5
    • Molecular Formula:
    • C24H29FN6O5
    • Molecular Weight:
    • 500.5 g/mol
    Description
    Dovitinib Lactate is the orally bioavailable lactate salt of a benzimidazole-quinolinone compound with potential antineoplastic activity. Dovitinib strongly binds to fibroblast growth factor receptor 3 (FGFR3) a...
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  • VEGFR-IN-1
    VEGFR-IN-1
    • Cat. No.:
    • B1663060
    • CAS No.:
    • 269390-69-4
    • Molecular Formula:
    • C19H16ClN3O
    • Molecular Weight:
    • 337.8 g/mol
    Description
    VEGFR tyrosine kinase inhibitor II is a pyridinyl-anthranilamide compound that inhibits the kinase activities of VEGFR2 (KDR), VEGFR1 (FLT1), and c-Kit (IC50s = 20, 180, and 240 nM, respectively). It displays mi...
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  • ZM-306416 hydrochloride
    ZM-306416 hydrochloride
    • Cat. No.:
    • B1663696
    • CAS No.:
    • Molecular Formula:
    • C16H14Cl2FN3O2
    • Molecular Weight:
    • 370.2 g/mol
    Description
    Inhibitor of vascular endothelial growth factor (VEGF) receptor tyrosine kinase. Inhibits activity of KDR and FLT VEGF receptors (IC50 values are 100 nM and 2 μM respectively) and displays > 3-fold selectivity o...
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  • TG 100572 Hydrochloride
    TG 100572 Hydrochloride
    • Cat. No.:
    • B1682777
    • CAS No.:
    • 867331-64-4
    • Molecular Formula:
    • C26H27Cl2N5O2
    • Molecular Weight:
    • 512.4 g/mol
    Description
    TG-100572 is a potent and selective VEGFR2/Src kinase inhibitor. TG100572 inhibits Src kinases and selected receptor tyrosine kinases, induced apoptosis of proliferating endothelial cells in vitro. TG100572 inhi...
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  • TG 100801
    TG 100801
    • Cat. No.:
    • B1682778
    • CAS No.:
    • 867331-82-6
    • Molecular Formula:
    • C33H30ClN5O3
    • Molecular Weight:
    • 580.1 g/mol
    Description
    TG100801 is a topically applied kinase inhibitor in macular degeneration patients. It is administered noninvasively as an eye drop and is designed to suppress VEGF mediated leakage and additional kinase targets ...
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  • Cediranib
    Cediranib
    • Cat. No.:
    • B1683797
    • CAS No.:
    • 288383-20-0
    • Molecular Formula:
    • C25H27FN4O3
    • Molecular Weight:
    • 450.5 g/mol
    Description
    4-[(4-fluoro-2-methyl-1H-indol-5-yl)oxy]-6-methoxy-7-[3-(1-pyrrolidinyl)propoxy]quinazoline is an aromatic ether.
    The novel indole-ether quinazoline Cediranib is a highly potent (IC50 < 1 nmol/L) ATP-competit...
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  • Krn-633
    Krn-633
    • Cat. No.:
    • B1683800
    • CAS No.:
    • 286370-15-8
    • Molecular Formula:
    • C20H21ClN4O4
    • Molecular Weight:
    • 416.9 g/mol
    Description
    KRN-633 is a small molecule drug with a maximum clinical trial phase of I.
    a VEGF receptor-2 tyrosine kinase inhibitor;  structure in first source
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  • Ilorasertib hydrochloride
    Ilorasertib hydrochloride
    • Cat. No.:
    • B2426967
    • CAS No.:
    • Molecular Formula:
    • C25H22ClFN6O2S
    • Molecular Weight:
    • 525.0 g/mol
    Description
    Ilorasertib hydrochloride is a useful research compound. Its molecular formula is C25H22ClFN6O2S and its molecular weight is 525.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ilorasertib...
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  • Gnqwfi
    Gnqwfi
    • Cat. No.:
    • B14197070
    • CAS No.:
    • 853995-60-5
    • Molecular Formula:
    • C37H49N9O9
    • Molecular Weight:
    • 763.8 g/mol
    Description
    Gnqwfi is a useful research compound. Its molecular formula is C37H49N9O9 and its molecular weight is 763.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Gnqwfi suitable for many research ...
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